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Compound of Interest

Compound Name: Dimethyl phthalate (Ring-d4)

Cat. No.: B1462836 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of

Dimethyl phthalate (Ring-d4). This deuterated form of Dimethyl phthalate is a crucial tool in

various research and development applications, particularly as an internal standard for

quantitative analysis.

Core Physical and Chemical Properties
Dimethyl phthalate (Ring-d4) is the deuterium-labeled version of Dimethyl phthalate, a

ubiquitous compound used as a plasticizer.[1] The incorporation of deuterium atoms into the

benzene ring results in a higher molecular weight compared to its non-deuterated counterpart,

which allows for its use as a tracer or internal standard in analytical techniques like NMR, GC-

MS, or LC-MS.[1]

The physical properties of Dimethyl phthalate (Ring-d4) are summarized below. For

comparative purposes, data for the non-deuterated Dimethyl phthalate are also included where

available.
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Property
Dimethyl phthalate (Ring-
d4)

Dimethyl phthalate

Molecular Formula C₁₀H₆D₄O₄[2] C₁₀H₁₀O₄[3][4]

Molecular Weight 198.21 g/mol [1][2][5] 194.184 g/mol [4][6]

Appearance
Colorless to light yellow

liquid[1][7]
Colorless, oily liquid[3][6][8]

Odor No data available Slight aromatic odor[3][6]

Density 1.214 g/cm³[1][7][9] 1.19 g/cm³ at 25 °C[6][10]

Thermal and Solubility Properties
Property

Dimethyl phthalate (Ring-
d4)

Dimethyl phthalate

Melting Point 2 °C[9][11] 2 °C to 5.5 °C[6][8][12]

Boiling Point No data available 282 °C to 284 °C[6][10][11]

Flash Point No data available 146 °C[6][8][10]

Autoignition Temperature No data available 460 °C to 490 °C[6][10][12]

Solubility in Water No data available
Poorly soluble (~4 g/L or 0.4%)

[6]

Solubility in Organic Solvents Soluble in DMSO[7]

Readily soluble in organic

solvents, alcohols, esters, and

ketones[6][13]

Storage Temperature
Pure form: -20°C; In solvent:

-80°C[1][7]

Room temperature, in a cool,

dry, well-ventilated place[2][12]

[14]

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of Dimethyl
phthalate (Ring-d4) are not extensively published. However, standard analytical methods are
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employed.

1. Determination of Molecular Weight and Structure: The molecular weight and confirmation of

deuterium incorporation are typically determined using high-resolution mass spectrometry

(HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[15]

Mass Spectrometry (MS): This technique is used to determine the mass-to-charge ratio,

which directly provides the molecular weight. The increased mass of Dimethyl phthalate
(Ring-d4) compared to its non-deuterated form is readily detectable.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR are used to

confirm the chemical structure.[15] In the case of Dimethyl phthalate (Ring-d4), the

absence of signals in the aromatic region of the ¹H NMR spectrum confirms the substitution

of hydrogen with deuterium on the benzene ring.

2. Determination of Physical State and Thermal Properties: Standard laboratory equipment is

used to determine properties like melting and boiling points.

Melting Point: A melting point apparatus is used to visually observe the temperature range

over which the solid-liquid phase transition occurs.

Boiling Point: Distillation apparatus is used to determine the temperature at which the vapor

pressure of the liquid equals the surrounding atmospheric pressure.

Density: The density is determined by measuring the mass of a known volume of the liquid

using a pycnometer or a density meter.

Visualizations
The primary application of Dimethyl phthalate (Ring-d4) is as an internal standard in

quantitative analysis. The following workflow diagram illustrates this process.
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Caption: Workflow for quantitative analysis using an internal standard.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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